8-fluoro-2-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 13-fluoro-5-(4-methylthiadiazole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C15H12FN5O2S/c1-8-13(24-19-18-8)15(23)20-5-4-11-10(7-20)14(22)21-6-9(16)2-3-12(21)17-11/h2-3,6H,4-5,7H2,1H3
• InChI Key: ZEVVKMPKVPDFGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)F
• Molecular Formula: C15H12FN5O2S
• Molecular Weight: 345.4 g/mol

Description

8-fluoro-2-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C15H12FN5O2S and its molecular weight is 345.35. The purity is usually 95%.
BenchChem offers high-quality 8-fluoro-2-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-fluoro-2-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Conversion : The synthesis of 6-fluoro derivatives of 1,3,4-thiadiazolo[3,2-a]pyrimidine has been explored, providing insights into the chemical reactions and processes involved in creating such compounds (Kukaniev & Párkányi, 2011).

• Pharmacological Evaluation : Some fluoro-substituted pyrimidine derivatives have been evaluated for their pharmacological properties, including anti-inflammatory and antinociceptive activities. This research contributes to understanding the potential medical applications of these compounds (Alam et al., 2010).

• Antibacterial Activity : Investigations into the antibacterial properties of novel tetracyclic pyridone carboxylic acids, including those with a thiazolidine ring, have revealed their potential in combating bacterial infections. This research is crucial for developing new antibacterial agents (Jinbo et al., 1993).

• Antitumor Activity : Research into 2,8-disubstituted imidazo[1,5-a]pyrimidines has shown significant antitumor activity, providing a foundation for the development of new cancer treatments (Matsumoto et al., 1999).

• Synthesis and Properties : Studies on the synthesis of strongly fluorescent fluorodipyrrinones, which include the synthesis of non-fluorescent and fluorescent analogs, have contributed to the understanding of these compounds' properties and potential uses in imaging and diagnostics (Boiadjiev et al., 2006).

• Antiallergy Activity : The synthesis and evaluation of thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-one derivatives have been studied for their potential antiallergy activities, contributing to the search for new treatments for allergic reactions (Suzuki et al., 1992).